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Compound of Interest

Compound Name: Closantel-13C6

Cat. No.: B8818649

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of Closantel-13C6, a stable isotope-labeled antiparasitic agent, is crucial
for ensuring laboratory safety and environmental protection. Due to its chemical properties,
specific procedures must be followed to mitigate risks associated with its toxicity and
halogenated nature. This guide provides detailed, step-by-step instructions for the safe
handling and disposal of Closantel-13C6 in a laboratory setting.

Hazard Profile and Safety Summary

Closantel is classified as a hazardous substance. The Carbon-13 label does not add
radiological hazards, as 13C is a stable, non-radioactive isotope.[1][2] The primary risks are
associated with the chemical properties of the Closantel molecule itself.
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Hazard Classification

Description

Precautionary Statement
References

Acute Oral Toxicity

Toxic or harmful if swallowed.

[3]141(5]

P264, P270, P301+P312,
P330[5]

Target Organ Toxicity

Causes damage to organs
through prolonged or repeated

exposure.[3]

P260, P314[3]

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.[5]

P273, P391[5]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Closantel-13C6 from a

research laboratory.

Step 1: Personal Protective Equipment (PPE)

Before handling Closantel-13C6, ensure you are wearing appropriate PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety goggles or a face shield.[6]

o Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation of waste is critical.

o Designate a Waste Container: Use a clearly labeled, leak-proof container for all Closantel-

13C6 waste. The container should be compatible with halogenated organic compounds.

e Labeling: The label should include:

o "Hazardous Waste"

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://sds.edqm.eu/pdf/SDS/EDQM_201600229_1.0_SDS_EN.pdf?ref=1655233803
https://www.echemi.com/sds/closantel-temppid160705011648.html
https://dcchemicals.com/msds/MSDS_DC24190.html
https://dcchemicals.com/msds/MSDS_DC24190.html
https://sds.edqm.eu/pdf/SDS/EDQM_201600229_1.0_SDS_EN.pdf?ref=1655233803
https://sds.edqm.eu/pdf/SDS/EDQM_201600229_1.0_SDS_EN.pdf?ref=1655233803
https://dcchemicals.com/msds/MSDS_DC24190.html
https://dcchemicals.com/msds/MSDS_DC24190.html
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Closantel.htm
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.benchchem.com/product/b8818649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

"Closantel-13C6"

[e]

o

"Toxic"

[¢]

"Contains Halogenated Compounds (Chlorine, lodine)"

[¢]

The appropriate hazard pictograms (e.g., skull and crossbones, environment).[3][4]

o Types of Waste: This container should be used for:
o Unused or expired Closantel-13C6.
o Contaminated materials such as pipette tips, vials, and absorbent paper.
o Contaminated PPE (gloves, etc.).

Step 3: Temporary Storage in the Laboratory

e Secure Storage: Store the sealed hazardous waste container in a designated, secure area
within the laboratory, away from general laboratory traffic.

e Secondary Containment: It is best practice to place the primary waste container within a
larger, chemically-resistant secondary container to prevent spills.

e Ventilation: Store in a well-ventilated area.[3]
Step 4: Arrange for Professional Disposal

» Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is
the primary resource for hazardous waste disposal procedures at your institution. They will
provide specific instructions and arrange for the collection of the waste.

» Licensed Waste Disposal Contractor: The EHS office will have a contract with a licensed
hazardous waste disposal company. This company is equipped to handle and transport
hazardous chemical waste in compliance with all local, state, and federal regulations.

o Documentation: Complete any required waste disposal forms or manifests provided by your
EHS office. Accurate documentation is a legal requirement.
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Step 5: Final Disposal Method

« High-Temperature Incineration: The recommended disposal method for halogenated organic
compounds like Closantel is high-temperature incineration at a permitted hazardous waste
facility.[7] This process is designed to destroy the organic molecule and manage the resulting
acidic gases (such as hydrogen chloride and hydrogen iodide) in a controlled manner.[8]

e Do Not Dispose in Regular Trash or Down the Drain: Disposing of Closantel-13C6 in the
regular trash or washing it down the drain is strictly prohibited.[3] This can lead to
environmental contamination and harm to aquatic life.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Closantel-13C6.
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Laboratory Procedures

Step 1. Wear Appropriate PPE

Step 2: Segregate and Collect Waste in Labeled Container

Step 3: Store Securely in a Designated Area

nitiate Disposal Request

Institutional & Regnlatory Compliance

Step 4: Contact EHS to Arrange for Pickup

Step 5: Transfer to Licensed Waste Contractor

Compliant Transport

Final Disposition

High-Temperature Incineration at Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Closantel-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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